![molecular formula C18H19NO B257308 4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol](/img/structure/B257308.png)
4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol
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Overview
Description
4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol, also known as DMDBO, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in biomedical research. DMDBO has been found to exhibit anti-cancer, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the development of new drugs and therapies.
Mechanism of Action
The exact mechanism of action of 4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol is not fully understood. However, it has been suggested that this compound exerts its effects by inhibiting the activity of certain enzymes and signaling pathways, leading to the induction of apoptosis in cancer cells and the inhibition of inflammation.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the activity of certain anti-apoptotic proteins. This compound has also been found to inhibit the activity of certain enzymes and signaling pathways involved in inflammation, leading to a reduction in inflammation. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol is its versatility. It can be used in a variety of lab experiments, including cell culture studies, animal studies, and in vitro assays. Additionally, this compound has been found to be relatively non-toxic, making it a safe compound to use in lab experiments. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol. One area of interest is the development of new drugs and therapies based on this compound. This compound has been found to exhibit anti-cancer, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the development of new drugs and therapies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways and enzymes. Finally, more studies are needed to investigate the potential applications of this compound in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases.
Synthesis Methods
4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol can be synthesized using various methods, including the reaction of 4-bromo-1,1-diphenylbut-2-yn-1-ol with dimethylamine in the presence of a palladium catalyst. This method has been found to be efficient and yields high purity this compound.
Scientific Research Applications
4-(Dimethylamino)-1,1-diphenylbut-2-yn-1-ol has been extensively studied for its potential applications in biomedical research. It has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C18H19NO |
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Molecular Weight |
265.3 g/mol |
IUPAC Name |
4-(dimethylamino)-1,1-diphenylbut-2-yn-1-ol |
InChI |
InChI=1S/C18H19NO/c1-19(2)15-9-14-18(20,16-10-5-3-6-11-16)17-12-7-4-8-13-17/h3-8,10-13,20H,15H2,1-2H3 |
InChI Key |
XLSWRSGLBONPSU-UHFFFAOYSA-N |
SMILES |
CN(C)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O |
Canonical SMILES |
CN(C)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O |
Origin of Product |
United States |
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